Cas no 59566-51-7 (1H-Imidazole-1-acetic acid, 4-nitro-, ethyl ester)

59566-51-7 structure
Product name:1H-Imidazole-1-acetic acid, 4-nitro-, ethyl ester
1H-Imidazole-1-acetic acid, 4-nitro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-1-acetic acid, 4-nitro-, ethyl ester
- ethyl 2-(4-nitroimidazol-1-yl)acetate
- 59566-51-7
- MFCD00470205
- SY345228
- SCHEMBL16246028
- Ethyl 2-(4-Nitro-1-imidazolyl)acetate
- EU-0051341
- WGFYNFMJQWDXRS-UHFFFAOYSA-N
- DTXSID60350578
- AKOS001704717
- ethyl 2-(4-nitro-1H-imidazol-1-yl)acetate
- ST008460
-
- Inchi: InChI=1S/C7H9N3O4/c1-2-14-7(11)4-9-3-6(8-5-9)10(12)13/h3,5H,2,4H2,1H3
- InChI Key: WGFYNFMJQWDXRS-UHFFFAOYSA-N
- SMILES: CCOC(CN1C=NC([N+]([O-])=O)=C1)=O
Computed Properties
- Exact Mass: 199.05937
- Monoisotopic Mass: 199.05930578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.9Ų
- XLogP3: 0.2
Experimental Properties
- PSA: 87.26
1H-Imidazole-1-acetic acid, 4-nitro-, ethyl ester Related Literature
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Yichao Gu,Xueliang Sun,Bin Wan,Zhuoer Lu,Yanghui Zhang Chem. Commun., 2020,56, 10942-10945
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2. Brønsted acid-catalyzed efficient Strecker reaction of ketones, amines and trimethylsilyl cyanide†Guang-Wu Zhang,Dong-Hua Zheng,Jing Nie,Teng Wang Org. Biomol. Chem., 2010,8, 1399-1405
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Junfeng Xie,Shuang Li,Xiaodong Zhang,Jiajia Zhang,Ruoxing Wang,Hao Zhang,Bicai Pan,Yi Xie Chem. Sci., 2014,5, 4615-4620
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Marfran C. D. Santos,Ingryd C. Morais,José V. Fernandes,Kássio M. G. Lima Anal. Methods, 2018,10, 1280-1285
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Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
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